4-[(3-Fluorophenyl)methyl]piperazin-2-one

• IUPAC Name: 4-[(3-fluorophenyl)methyl]piperazin-2-one
• InChI: InChI=1S/C11H13FN2O/c12-10-3-1-2-9(6-10)7-14-5-4-13-11(15)8-14/h1-3,6H,4-5,7-8H2,(H,13,15)
• InChI Key: BKWMGOUQUJSAHK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=O)N1)CC2=CC(=CC=C2)F
• Molecular Formula: C11H13FN2O
• Molecular Weight: 208.23 g/mol

Description

4-[(3-Fluorophenyl)methyl]piperazin-2-one, commonly known as FMP, is a chemical compound that has gained significant attention in recent years due to its potential use in scientific research. FMP is a piperazine derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for various applications in the field of pharmacology and neuroscience.

Mechanism of Action

The exact mechanism of action of FMP is not fully understood, but it is believed to act as a modulator of various neurotransmitter receptors and ion channels, including the serotonin receptor and the NMDA receptor. FMP has also been shown to inhibit certain enzymes and proteins, such as acetylcholinesterase and monoamine oxidase.
Biochemical and Physiological Effects:
FMP has been found to exhibit a range of biochemical and physiological effects, including the modulation of neurotransmitter receptors and ion channels, as well as the inhibition of certain enzymes and proteins. These effects have been studied in various animal models and in vitro systems, and suggest that FMP may have potential therapeutic applications in the treatment of various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FMP in scientific research is its ability to modulate various neurotransmitter receptors and ion channels, making it a promising candidate for the development of new drugs and therapies. However, the limitations of using FMP in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are many potential future directions for the study of FMP, including further investigations into its mechanism of action and potential therapeutic applications. Other areas of research could include the development of new synthetic methods for FMP and the exploration of its potential use in drug discovery and development. Additionally, studies could be conducted to investigate the potential side effects and toxicity of FMP, as well as its interactions with other drugs and compounds.

Synthesis Methods

FMP can be synthesized using a variety of methods, including the reaction of 3-fluorobenzylamine with piperazine-2-one in the presence of a suitable catalyst. Other methods involve the use of different starting materials and reaction conditions, such as the reaction of 3-fluorobenzaldehyde with piperazine-2-one in the presence of a reducing agent.

Scientific Research Applications

FMP has been extensively studied for its potential use in scientific research, particularly in the field of pharmacology and neuroscience. It has been shown to exhibit a range of biochemical and physiological effects, including the modulation of neurotransmitter receptors and ion channels, as well as the inhibition of certain enzymes and proteins.